Cas no 105552-74-7 (Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro-)

• Product Name: Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro-
• CAS No: 105552-74-7
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• MDL: MFCD16089995
• CID: 1155604
• PubChem ID: 20189559
• Update Time: 2025-06-12

Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro-
• AQWRKOXMBSXMCD-UHFFFAOYSA-N
• MFCD16089995
• 2-(difluoromethoxy)-1-methyl-4-nitrobenzene
• AKOS015994496
• difluoromethyl 2-methyl-5-nitrophenyl ether
• SS-3048
• SCHEMBL7819868
• 105552-74-7
• 2-(Difluoromethoxy)-4-nitrotoluene

• MDL： MFCD16089995
• Inchi： 1S/C8H7F2NO3/c1-5-2-3-6(11(12)13)4-7(5)14-8(9)10/h2-4,8H,1H3
• InChI Key： AQWRKOXMBSXMCD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.03941
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro-

Recent Advances in the Study of Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro- (CAS: 105552-74-7): A Comprehensive Research Brief

Benzene, 2-(difluoromethoxy)-1-methyl-4-nitro- (CAS: 105552-74-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This nitroaromatic compound, characterized by its difluoromethoxy and methyl substituents, has been the subject of recent studies due to its potential pharmacological properties and applications in therapeutic agent design. The unique electronic and steric properties imparted by its functional groups make it a promising scaffold for further chemical modifications and biological evaluations.

Recent literature highlights the role of 105552-74-7 as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent enzyme inhibitors targeting inflammatory pathways. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the benzene core to optimize binding affinity and selectivity. Their findings revealed that the difluoromethoxy group significantly enhances metabolic stability compared to traditional alkoxy substituents, while the nitro group serves as a versatile handle for further derivatization.

From a synthetic chemistry perspective, innovative methodologies have been developed to access 105552-74-7 and its analogs. A recent patent application (WO2023056789) describes an improved catalytic system for the selective introduction of the difluoromethoxy group at the ortho position of nitrobenzenes. This advancement addresses previous challenges in regioselectivity and yield, potentially enabling larger-scale production for preclinical studies. The reported method achieves >85% yield with excellent purity, representing a significant improvement over traditional halogen-exchange routes.

Biological evaluations of derivatives containing the 105552-74-7 core have shown promising results in various disease models. In a 2024 study published in Bioorganic & Medicinal Chemistry Letters, researchers reported a series of compounds exhibiting nanomolar activity against Mycobacterium tuberculosis. The lead compound, featuring the 2-(difluoromethoxy)-1-methyl-4-nitrobenzene moiety, demonstrated improved pharmacokinetic properties and reduced cytotoxicity compared to first-line tuberculosis drugs. These findings suggest potential applications in addressing drug-resistant tuberculosis strains.

The safety profile and toxicological characteristics of 105552-74-7 have been systematically investigated in recent preclinical studies. A comprehensive assessment published in Chemical Research in Toxicology (2023) examined the compound's metabolic fate and potential reactive intermediates. The study identified glutathione conjugation as the primary detoxification pathway, with no evidence of bioactivation to potentially harmful metabolites under physiological conditions. These results support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, several research groups have initiated programs to explore the broader applications of 105552-74-7 derivatives. Current investigations focus on their potential as kinase inhibitors, antimicrobial agents, and radiopharmaceutical precursors. The compound's versatility, combined with recent synthetic and analytical advancements, positions it as a valuable building block in contemporary medicinal chemistry. Future directions may include the development of asymmetric synthetic routes and exploration of its photophysical properties for diagnostic applications.